6-[4-({imidazo[1,2-a]pyridin-2-yl}methyl)piperazin-1-yl]-N,N-dimethylpyrimidin-4-amine

• IUPAC Name: 6-[4-(imidazo[1,2-a]pyridin-2-ylmethyl)piperazin-1-yl]-N,N-dimethylpyrimidin-4-amine
• InChI: InChI=1S/C18H23N7/c1-22(2)17-11-18(20-14-19-17)24-9-7-23(8-10-24)12-15-13-25-6-4-3-5-16(25)21-15/h3-6,11,13-14H,7-10,12H2,1-2H3
• InChI Key: XHJNZOXTXYSMBQ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC=NC(=C1)N2CCN(CC2)CC3=CN4C=CC=CC4=N3
• Molecular Formula: C18H23N7
• Molecular Weight: 337.4 g/mol

Description

The compound “6-[4-({imidazo[1,2-a]pyridin-2-yl}methyl)piperazin-1-yl]-N,N-dimethylpyrimidin-4-amine” is a chemical compound that has been studied for its potential applications in various fields. It is used in organic syntheses and as pharmaceutical intermediates.

Synthesis Analysis

The synthesis of this compound involves a series of chemical reactions. The compound has been synthesized and characterized by 1H NMR, 13C NMR and HRMS spectra analyses. The nature of the substituent in the C6 position of the imidazo[1,2-a]pyridine ring was responsible for the compound’s activity.

Molecular Structure Analysis

The molecular structure of this compound has been analyzed using various spectroscopic techniques. The compound has been characterized by 1H NMR, 13C NMR and HRMS spectra analyses.

Chemical Reactions Analysis

The compound has been involved in various chemical reactions during its synthesis. The nature of the substituent in the C6 position of the imidazo[1,2-a]pyridine ring was responsible for the compound’s reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound have been analyzed using various techniques. For instance, the compound has been characterized by 1H NMR and 13C NMR, which provide information about its chemical structure.

Scientific Research Applications

Anticancer Properties

The compound’s structure suggests potential anticancer activity. Notably, a study by Li et al. designed and synthesized a series of 6-(imidazo[1,2-a]pyridin-6-yl)quinazoline derivatives . Among these, compound 13k exhibited submicromolar inhibitory activity against various tumor cell lines. It effectively inhibited PI3Kα (phosphatidylinositol 3-kinase alpha) with an IC50 value of 1.94 nM . .

Optoelectronic Applications

Imidazo[1,5-a]pyridine derivatives, a class closely related to our compound, have shown great potential in optoelectronic devices. .

Antimicrobial Activity

While not directly studied for our compound, imidazo[1,2-a]pyridine derivatives have demonstrated antimicrobial properties. .

Mechanism of Action

Target of Action

Compounds with similar structures, such as imidazo[1,2-a]pyridines, have been recognized as valuable heterocyclic scaffolds in pharmaceutical chemistry . They have been associated with a wide range of applications in medicinal chemistry .

Mode of Action

Similar compounds have shown inhibitory activity against various tumor cell lines . This suggests that the compound may interact with its targets to inhibit their function, leading to a decrease in tumor cell proliferation.

Biochemical Pathways

Similar compounds have been associated with the phosphatidylinositol 3-kinase (pi3k) signaling pathway , which plays a crucial role in cell proliferation and survival. Therefore, it’s possible that this compound may also affect similar pathways, leading to downstream effects on cell growth and survival.

Pharmacokinetics

The synthesis of similar compounds has been achieved through various strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions . These synthesis methods could potentially influence the compound’s pharmacokinetic properties and bioavailability.

Result of Action

The compound has shown inhibitory activity against various tumor cell lines in in vitro anticancer assays . This suggests that the compound’s action results in a decrease in tumor cell proliferation. Additionally, similar compounds have induced cell cycle arrest and cell apoptosis , indicating potential molecular and cellular effects of this compound’s action.

Action Environment

The synthesis of similar compounds has been achieved under various conditions , suggesting that the compound’s action could potentially be influenced by environmental factors such as temperature and pH.

Future Directions

The compound and its derivatives have shown potential for the treatment of cancer, acting as inhibitors of PI3Kα. Therefore, future research could focus on further exploring its potential as a therapeutic agent.